Exophilin A

• CAS: 172703-87-6
• Molecular Formula: C30H56O10
• Molecular Weight: 576.8 g/mol
• InChI: InChI=1S/C30H56O10/c1-4-7-10-13-22(31)16-23(32)20-29(37)40-27(15-12-9-6-3)18-25(34)21-30(38)39-26(14-11-8-5-2)17-24(33)19-28(35)36/h22-27,31-34H,4-21H2,1-3H3,(H,35,36)/t22-,23-,24-,25-,26-,27-/m1/s1
• InChIKey: RZQNQMRSGMXXMH-ZRRJEQDASA-N

Standard Gram-positive antibacterial agents like liamocins show poor or no activity against key pathogens (MIC >1250 μg/mL for S. aureus). Exophilin A provides a targeted solution with defined potency. - **Superior activity:** MIC 25 μg/mL (E. faecalis) and 50 μg/mL (S. aureus) - **Narrow spectrum:** No Gram-negative inhibition, ideal for selectivity studies - **SAR benchmark:** Defined 5-OH/5′-OH ester linkages; inactive 3-OH analog available for comparison - **Synthetic accessibility:** Total synthesis from D-glucono-1,5-lactone reported

Exophilin A Overview

Exophilin A (CAS 172703-87-6) is a natural product antibiotic produced by the marine fungus Exophiala pisciphila NI10102, originally isolated from the sponge Mycale adhaerens [1]. The compound's structure was elucidated as a trimer of (3R,5R)-3,5-dihydroxydecanoic acid, and it exhibits antimicrobial activity against Gram-positive bacteria [1].

Target Spectrum Gram‑positive bacteria screening; no activity against Gram‑negative strains reported

Compound Role Marine‑derived natural product antibiotic comparator for structural class studies

SAR Workflow Hydroxydecanoic acid trimer benchmark with defined regio‑ and stereochemistry

• [1] Doshida, J., Hasegawa, H., Onuki, H., & Shimidzu, N. (1996). Exophilin A, a new antibiotic from a marine microorganism Exophiala pisciphila. The Journal of Antibiotics, 49(11), 1105-1109. https://doi.org/10.7164/antibiotics.49.1105 View Source

Why Liamocins Cannot Replace Exophilin A

Procurement decisions for Exophilin A must account for the critical structural and functional distinctions between this compound and its closest analogs, such as liamocins and the monomeric 3,5-dihydroxydecanoic acid. Unlike the polyol headgroup-containing liamocins, Exophilin A is a headless polyester trimer, which results in a distinct antimicrobial spectrum and physicochemical properties [1]. Furthermore, the monomeric (3R,5R)-3,5-dihydroxydecanoic acid is reported to have significantly lower antimicrobial activity, underscoring that the trimeric ester linkage is essential for its potent activity [2]. Therefore, substituting Exophilin A with a similar compound or a related structural motif will likely fail to replicate its specific biological activity.

Antimicrobial profile mismatch

Reported potency context against E. faecalis and S. aureus differs substantially between exophilin A and liamocins; assay sensitivity may be altered if the substitute is used.

Regiospecific linkage requirement

Antibacterial activity depends on the 5‑OH/5′‑OH ester connectivity; regioisomeric trimers with 3‑OH/5′‑OH linkages are inactive, so structurally similar analogs cannot be assumed interchangeable.

Synthetic accessibility gap

A total synthesis route is published for exophilin A, while no synthetic pathway is reported for liamocins, limiting options for analog generation or in‑house preparation if liamocins are chosen.

• [1] Price, N. P., Manitchotpisit, P., Vermillion, K. E., Bowman, M. J., & Leathers, T. D. (2013). Structural characterization of novel extracellular liamocins (mannitol oils) produced by Aureobasidium pullulans strain NRRL 50380. Carbohydrate Research, 370, 24-32. View Source
• [2] Choi, H. G., et al. (2019). New Hydroxydecanoic Acid Derivatives Produced by an Endophytic Yeast Aureobasidium pullulans AJF1 from Flowers of Aconitum carmichaeli. Molecules, 24(22), 4051. View Source

Exophilin A Comparative Evidence

Enterococcus faecalis Potency Advantage

Exophilin A demonstrates a broader Gram-positive antibacterial spectrum compared to liamocins, which are highly specific to Streptococcus species. While liamocins show potent activity against S. agalactiae with MIC values as low as 20 μg/mL, they are inactive (MIC > 625 μg/mL) against other common Gram-positive pathogens like Staphylococcus aureus and Bacillus subtilis [1]. In contrast, Exophilin A is reported to be active against S. aureus with an MIC of 50 μg/mL [2].

E. faecalis MIC

Cross‑study

Exophilin A MIC 25 µg/mL vs liamocin oil 312 µg/mL (12.5‑fold difference)

Reported MIC endpoint context supports antimicrobial screening selection

Strain identity not fully specified; cross‑study comparison

Evidence Dimension	Antibacterial spectrum (MIC in μg/mL)
Target Compound Data	Active against S. aureus (MIC 50 μg/mL)
Comparator Or Baseline	Liamocins: Active against S. agalactiae (MIC 20-39 μg/mL), Inactive against S. aureus (MIC > 625 μg/mL) and B. subtilis (MIC > 625 μg/mL)
Quantified Difference	Exophilin A is active against S. aureus, whereas liamocins are inactive (MIC > 625 μg/mL).
Conditions	In vitro broth microdilution assay

Why This Matters

This differential spectrum is crucial for researchers targeting specific Gram-positive pathogens; using liamocins as a substitute for Exophilin A would be ineffective against a key pathogen like S. aureus.

• [1] Price, N. P., Bischoff, K. M., Leathers, T. D., Cossé, A. A., & Manitchotpisit, P. (2017). Polyols, not sugars, determine the structural diversity of anti-streptococcal liamocins produced by Aureobasidium pullulans strain NRRL 50380. The Journal of Antibiotics, 70(2), 136-141. View Source
• [2] Choi, H. G., et al. (2019). New Hydroxydecanoic Acid Derivatives Produced by an Endophytic Yeast Aureobasidium pullulans AJF1 from Flowers of Aconitum carmichaeli. Molecules, 24(22), 4051. View Source

Staphylococcus aureus Potency Advantage

The trimeric ester structure of Exophilin A is essential for its antibacterial activity. The monomeric building block, (3R,5R)-3,5-dihydroxydecanoic acid, shows no significant antibacterial activity against S. aureus or B. subtilis even at concentrations up to 128 μg/mL [1]. In contrast, the trimeric Exophilin A exhibits an MIC of 50 μg/mL against S. aureus [1].

S. aureus MIC

Cross‑study

Exophilin A MIC 50 µg/mL; liamocins >1,250 µg/mL (>25‑fold difference)

Reported MIC endpoint supports compound choice for S. aureus screening

Liamocin MIC values indicate minimal activity at testable concentrations

Evidence Dimension	Antibacterial activity (MIC in μg/mL)
Target Compound Data	S. aureus MIC = 50 μg/mL
Comparator Or Baseline	(3R,5R)-3,5-dihydroxydecanoic acid: No activity up to 128 μg/mL
Quantified Difference	Exophilin A is at least 2.56-fold more potent.
Conditions	In vitro broth microdilution assay

Why This Matters

This direct comparison proves that the trimeric structure of Exophilin A is a critical determinant of its bioactivity, and that sourcing the monomeric compound would not provide the same functional outcome.

• [1] Choi, H. G., et al. (2019). New Hydroxydecanoic Acid Derivatives Produced by an Endophytic Yeast Aureobasidium pullulans AJF1 from Flowers of Aconitum carmichaeli. Molecules, 24(22), 4051. View Source

Regiospecific Ester Linkage Requirement

Exophilin A can be reliably separated and quantified from structurally similar liamocins using supercritical fluid chromatography (SFC), whereas reversed-phase HPLC methods struggle to resolve these subclasses [1]. This analytical advantage is crucial for quality control and purity assessment in procurement.

Linkage regio‑specificity

Head‑to‑head

Exophilin A (5‑OH/5′‑OH) MIC 50 µg/mL; regioisomer 3‑OH/5′‑OH inactive at ≥128 µg/mL

Supports regiospecific ester linkage requirement for antibacterial activity

Same S. aureus ATCC 25923 strain and broth microdilution method

Evidence Dimension	Chromatographic resolution
Target Compound Data	Well-resolved peak in SFC, enabling quantification
Comparator Or Baseline	Liamocins co-elute with Exophilin A in standard RP-HPLC
Quantified Difference	SFC provides baseline separation of Exophilin A from liamocin subclasses, a feat not possible with RP-HPLC.
Conditions	SFC on a charge-modulated hydroxyethyl amide-functionalized silica column

Why This Matters

This analytical differentiation ensures that procured Exophilin A can be accurately quantified and its purity verified, which is not possible with simpler HPLC methods that fail to separate it from common impurities like liamocins.

• [1] Scholz, K., et al. (2020). Hyphenation of supercritical fluid chromatography with different detection methods for identification and quantification of liamocin biosurfactants. Journal of Chromatography A, 1631, 461584. View Source

Exophilin A Applications

Selective Gram-Positive Pathogen Inhibition

Exophilin A is an ideal candidate for antimicrobial screening programs focused on S. aureus, a common and clinically relevant Gram-positive pathogen. Its demonstrated activity against S. aureus (MIC 50 μg/mL) [1] distinguishes it from closely related liamocins, which are ineffective against this species [2]. This makes Exophilin A a valuable tool for researchers seeking new chemical scaffolds to combat staphylococcal infections.

SAR Studies of Hydroxydecanoic Trimers

Exophilin A serves as a critical reference compound in SAR studies aimed at understanding the role of oligomerization in the antibacterial activity of 3,5-dihydroxydecanoic acid derivatives. The stark contrast in activity between the active trimer (Exophilin A) and the inactive monomer [1] provides a clear experimental system for investigating how the trimeric ester linkage contributes to membrane interaction or target binding.

Marine Natural Product Antibiotic Comparisons

Exophilin A is an essential reference standard for analytical chemists developing and validating chromatographic methods (e.g., SFC, LC-MS) for the separation and quantification of complex polyol lipid mixtures. Its distinct retention behavior in SFC, which allows for baseline separation from liamocins [2], makes it a critical quality control marker for ensuring the purity of liamocin-based products or for profiling exophilin/liaomocin production in fungal fermentations.

Application

Selection Property

Validation Focus

Gram‑positive pathogen inhibition studies

Gram‑positive selectivity profile

MIC endpoint review against E. faecalis and S. aureus

SAR studies of hydroxydecanoic trimers

Regiospecific ester linkage activity

Antibacterial activity benchmarked against inactive regioisomer

Marine natural product antibiotic comparisons

Narrow Gram‑positive spectrum

Comparative antimicrobial spectrum analysis

Chemical synthesis and analog development

Validated synthetic route

Synthetic accessibility and purity control

• [1] Choi, H. G., et al. (2019). New Hydroxydecanoic Acid Derivatives Produced by an Endophytic Yeast Aureobasidium pullulans AJF1 from Flowers of Aconitum carmichaeli. Molecules, 24(22), 4051. View Source
• [2] Scholz, K., et al. (2020). Hyphenation of supercritical fluid chromatography with different detection methods for identification and quantification of liamocin biosurfactants. Journal of Chromatography A, 1631, 461584. View Source